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Compound of Interest

Compound Name: 2-Thiophenemethanol

Cat. No.: B153580 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

2-Thiophenemethanol (CAS No. 636-72-6). The information is intended to guide laboratory

personnel in the safe use of this compound, minimizing exposure risks and ensuring

appropriate response in case of an incident.

Hazard Identification and Classification
2-Thiophenemethanol is classified as a hazardous chemical.[1] It is harmful if swallowed, in

contact with skin, or if inhaled.[1][2][3] It is also known to cause skin and serious eye irritation,

and may cause respiratory irritation.[1]

GHS Hazard Classification:
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Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)

Source:

Hazard Statements:

H302: Harmful if swallowed

H312: Harmful in contact with skin

H332: Harmful if inhaled

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Thiophenemethanol is provided

below.
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Property Value

Molecular Formula C5H6OS

Molecular Weight 114.17 g/mol

Appearance Clear light yellow liquid

Boiling Point 206 - 207 °C @ 761 mmHg

Flash Point > 110 °C (> 230 °F) - closed cup

Density 1.205 g/mL at 25 °C

Solubility Soluble in water

Vapor Density 3.94

Exposure Controls and Personal Protection
Proper engineering controls and personal protective equipment (PPE) are essential to minimize

exposure to 2-Thiophenemethanol.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.

Personal Protective Equipment (PPE):
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Protection Type Specific PPE

Eye/Face Protection
Chemical safety goggles or glasses. A face

shield may be required for splash hazards.

Hand Protection Protective gloves (e.g., nitrile rubber).

Skin and Body Protection
Wear suitable protective clothing, such as a lab

coat.

Respiratory Protection
If ventilation is inadequate, use a NIOSH-

approved respirator.

Safe Handling and Storage
Handling:

Avoid contact with skin and eyes.

Do not breathe vapors or mist.

Wash hands and any exposed skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Storage:

Store in a well-ventilated place and keep the container tightly closed.

Keep refrigerated.

Store away from strong oxidizing agents.

Conditions to avoid include direct sunlight and heat.

First Aid Measures
In the event of exposure, follow these first aid protocols:
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Exposure Route First Aid Protocol

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If respiratory

symptoms occur, call a poison center or doctor.

Skin Contact

Wash the skin with plenty of water. If skin

irritation or a rash occurs, seek medical

advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion
Rinse the mouth with water. If you feel unwell,

seek medical advice.

Firefighting and Accidental Release Measures
Firefighting:

Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon

dioxide (CO2).

Unsuitable Extinguishing Media: Do not use a heavy water stream.

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.

Hazardous Combustion Products: Thermal decomposition can produce carbon monoxide

(CO), carbon dioxide (CO2), and sulfur oxides.

Accidental Release:

Ensure adequate ventilation.

Wear appropriate personal protective equipment.
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Absorb the spill with an inert absorbent material.

Collect the absorbed material and place it in a suitable, closed container for disposal.

Avoid release to the environment.

Experimental Protocols and Workflows
The following diagrams illustrate the logical workflows for handling 2-Thiophenemethanol
safely.
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General Handling Workflow for 2-Thiophenemethanol
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Caption: General Handling Workflow for 2-Thiophenemethanol
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Emergency Response Workflow for 2-Thiophenemethanol Exposure

Immediate First Aid
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Caption: Emergency Response Workflow for Exposure

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide to 2-Thiophenemethanol: Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153580#2-thiophenemethanol-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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